Cas no 32464-78-1 (5-Methyl-1-phenyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 5-Methyl-1-phenyl-1H-pyrazole-3-carbaldehyde
• CAS No: 32464-78-1
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 2947632
• PubChem ID: 14135236
• Update Time: 2024-03-01

5-Methyl-1-phenyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-phenyl-1H-pyrazole-3-carbaldehyde

• Inchi： 1S/C11H10N2O/c1-9-7-10(8-14)12-13(9)11-5-3-2-4-6-11/h2-8H,1H3
• InChI Key： XVYUFMIOZLCWCT-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles